Cas no 6898-25-5 (1H-Indene, 2,3-dihydro-2,2,4,5,7-pentamethyl-)

1H-Indene, 2,3-dihydro-2,2,4,5,7-pentamethyl- structure
6898-25-5 structure
Product Name:1H-Indene, 2,3-dihydro-2,2,4,5,7-pentamethyl-
CAS No:6898-25-5
MF:C14H20
MW:188.308604240417
CID:392394
PubChem ID:14838846
Update Time:2025-04-19

1H-Indene, 2,3-dihydro-2,2,4,5,7-pentamethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene, 2,3-dihydro-2,2,4,5,7-pentamethyl-
    • 2,2,4,5,7-pentamethyl-1,3-dihydroindene
    • 2,2,4,5,7-Pentamethyl-2,3-dihydro-1H-indene
    • DCKBUTIOXPQVFJ-UHFFFAOYSA-N
    • DTXSID10564567
    • 2,2,4,6,7-Pentamethylindane
    • 6898-25-5
    • Inchi: 1S/C14H20/c1-9-6-10(2)12-7-14(4,5)8-13(12)11(9)3/h6H,7-8H2,1-5H3
    • InChI Key: DCKBUTIOXPQVFJ-UHFFFAOYSA-N
    • SMILES: C1(C)(C)CC2C(C)=CC(C)=C(C)C=2C1

Computed Properties

  • Exact Mass: 188.156500638g/mol
  • Monoisotopic Mass: 188.156500638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 0Ų
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